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Compound of Interest

Compound Name: ARG1-IN-1 (hydrochloride)

Cat. No.: B12408685

Get Quote

Compound Identity:

Name: ARG1-IN-1 hydrochloride

Target: Arginase 1 (Cytosolic isoform)

Chemical Class:

-amino boronic acid derivative[1]

CAS No: 2376189-62-5 (Free base)

Molecular Weight: 292.57 g/mol (HCl salt)[2]

Physical State: Viscous Oil / Hygroscopic Solid (often appears as a colorless to light yellow

gum).

Solubility Profile: DMSO vs. Water[3]
The solubility behavior of ARG1-IN-1 is dictated by its dual nature: the hydrophilic hydrochloride

salt/amino acid core and the reactive boronic acid tail.
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Solvent Solubility Limit Stability
Application
Context

DMSO 50 mg/mL (High) High

Primary Stock

Solution.

Recommended for

long-term storage at

-80°C. Prevents

boroxine trimerization.

Water 10-20 mg/mL* Low / Moderate

Working Solution. The

HCl salt aids

dissolution, but

boronic acids are

dynamic in water (pH

dependent). Prepare

fresh.

Ethanol Moderate Low

Not recommended

due to potential

esterification with the

boronic acid moiety.

*Note: Aqueous solubility is pH-dependent. The boronic acid group (

) and the amine (

) create a complex zwitterionic equilibrium.

Critical Chemical Insight: The Boronic Acid "Trap"
ARG1-IN-1 contains a boronic acid group (

). In dry states or non-polar solvents, boronic acids spontaneously dehydrate to form cyclic
trimers called boroxines.

In DMSO: The solvent stabilizes the monomeric form, ensuring accurate concentration.

In Water: The boroxine hydrolyzes back to the active monomeric boronic acid, but this

equilibrium takes time. Always allow aqueous dilutions to equilibrate for 15-30 minutes
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before adding to the enzyme assay.

Preparation Protocols
Protocol A: Preparation of 10 mM Stock Solution
(DMSO)
Target Volume:

Target Concentration:

[3]

Handling the Oil: ARG1-IN-1 HCl is often a viscous oil. Do not attempt to scrape it.

Technique: Weigh the entire vial containing the product. Add the calculated volume of

DMSO directly to the vendor vial. Vortex until dissolved. Reweigh the empty vial later to

confirm exact mass if necessary (Gravimetric Confirmation).

Calculation:

Example: For 5 mg of ARG1-IN-1 HCl:

Dissolution: Add anhydrous DMSO. Vortex vigorously for 30 seconds.

Storage: Aliquot into light-protective vials (amber). Store at -80°C. Stable for 6 months.

Protocol B: Aqueous Dilution for In Vitro Assays
Goal: Create a

working solution (1% DMSO final).

Thaw the

DMSO stock at room temperature (do not heat).

Stepwise Dilution (Prevent Precipitation):

Prepare the assay buffer (e.g., PBS pH 7.4 + 1 mM MnCl
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). Note: Manganese is a critical cofactor for Arginase.[4]

Add

of DMSO stock to

of Assay Buffer.

Vortex immediately upon addition.

Equilibration: Let stand for 15 minutes at Room Temp. This ensures the boronic acid moiety

is fully hydrated and active.

Protocol C: In Vivo Formulation (Oral Gavage)
Target Dose: 300 mg/kg (High dose requiring high solubility).

Recommended Vehicle:

10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

Procedure:

Dissolve ARG1-IN-1 HCl in DMSO (10% of final volume).

Add PEG300 (40% of final volume) and vortex. The solution may warm slightly.

Add Tween-80 (5% of final volume).

Slowly add Saline (45% of final volume) while vortexing.

Troubleshooting: If precipitation occurs upon adding saline, sonicate at 37°C for 5-10

minutes. The mixture should form a clear solution or a stable, fine suspension.

Mechanism of Action & Assay Logic
ARG1-IN-1 mimics the transition state of Arginine hydrolysis. The boronic acid moiety attacks

the manganese-bridged hydroxide ion in the Arginase active site, forming a tetrahedral

intermediate that "locks" the enzyme.
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Caption: ARG1-IN-1 acts as a transition-state mimetic, binding the Mn2+ cluster in Arginase 1

to block Urea production.
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Observation Root Cause Corrective Action

Precipitation in Aqueous Buffer
"Salting out" effect or pH

shock.

Predilute in PEG400 before

adding buffer. Ensure buffer

pH is 7.4.

Low Activity in Assay Missing Cofactor.

Arginase requires Manganese

(

).[4][5] Ensure 1 mM MnCl

is in the assay buffer.

Inconsistent IC50 Boroxine formation.

Allow aqueous working

solutions to equilibrate for 30

mins. Do not use old aqueous

stocks.

Viscous/Sticky Compound Hygroscopic water absorption.
Do not weigh on paper. Weigh

directly into the dissolution vial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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